Cas no 1188164-69-3 (N,5-dimethyl-2,3-dihydro-1H-inden-1-amine)

• Product Name: N,5-dimethyl-2,3-dihydro-1H-inden-1-amine
• CAS No: 1188164-69-3
• MF: C₁₁H₁₅N
• MW: 161.243502855301
• CID: 5559503
• PubChem ID: 55264705
• Update Time: 2025-06-14

N,5-dimethyl-2,3-dihydro-1H-inden-1-amine Chemical and Physical Properties

Names and Identifiers

• N,5-dimethyl-2,3-dihydro-1H-inden-1-amine
• 1188164-69-3
• AKOS006307237
• SCHEMBL22547419
• EN300-3029810

• Inchi： 1S/C11H15N/c1-8-3-5-10-9(7-8)4-6-11(10)12-2/h3,5,7,11-12H,4,6H2,1-2H3
• InChI Key： RKXUXLOARWOWRF-UHFFFAOYSA-N
• SMILES： N(C)C1C2C=CC(C)=CC=2CC1

Computed Properties

• Exact Mass: 161.120449483g/mol
• Monoisotopic Mass: 161.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on N,5-dimethyl-2,3-dihydro-1H-inden-1-amine

Research Brief on N,5-dimethyl-2,3-dihydro-1H-inden-1-amine (CAS: 1188164-69-3): Recent Advances and Applications

N,5-dimethyl-2,3-dihydro-1H-inden-1-amine (CAS: 1188164-69-3) is a structurally unique compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential therapeutic applications. Recent studies have highlighted its role as a key intermediate in the development of novel bioactive molecules, particularly in the context of central nervous system (CNS) disorders and metabolic diseases.

The synthesis of N,5-dimethyl-2,3-dihydro-1H-inden-1-amine has been optimized in recent years, with several research groups reporting improved yields and purity through innovative catalytic methods. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of asymmetric hydrogenation techniques to achieve enantioselective synthesis, which is critical for its application in chiral drug development. The compound's indane scaffold has been identified as a privileged structure in medicinal chemistry, offering a versatile platform for the design of ligands targeting G protein-coupled receptors (GPCRs) and other key biological targets.

Pharmacological investigations have revealed that N,5-dimethyl-2,3-dihydro-1H-inden-1-amine exhibits promising activity as a modulator of neurotransmitter systems. Preclinical studies suggest its potential efficacy in treating neuropathic pain and depression, with mechanisms involving the regulation of serotonin and dopamine pathways. Additionally, its metabolic stability and favorable pharmacokinetic profile make it a candidate for further development as a lead compound. Recent in vitro and in vivo studies have also explored its anti-inflammatory properties, opening new avenues for its use in chronic inflammatory conditions.

In conclusion, N,5-dimethyl-2,3-dihydro-1H-inden-1-amine (CAS: 1188164-69-3) represents a compound of high interest in the pharmaceutical industry, with ongoing research uncovering its multifaceted biological activities. Future studies are expected to focus on its clinical translation, structure-activity relationship optimization, and potential combination therapies. This brief underscores the importance of continued investment in the exploration of this compound and its derivatives for therapeutic innovation.